1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate

Specification

• CAS No.: 912444-74-7
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 1-O-benzyl 3-O-methyl 3-methylpyrrolidine-1,3-dicarboxylate
• Standard InChI: InChI=1S/C15H19NO4/c1-15(13(17)19-2)8-9-16(11-15)14(18)20-10-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• Standard InChI Key: XZERBDMTFISXSV-UHFFFAOYSA-N
• SMILES: CC1(CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)OC
• Canonical SMILES: CC1(CCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)OC

Introduction

Chemical Identity and Structural Properties

1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate is a pyrrolidine derivative characterized by its unique structure containing both benzyl and methyl ester substituents. The compound features a quaternary carbon at the 3-position of the pyrrolidine ring.

Basic Identification Parameters

The compound has been clearly identified through several chemical databases and repositories with the following parameters:

Parameter	Value
CAS Number	912444-74-7
MFCD Number	MFCD22420759
Molecular Formula	C₁₅H₁₉NO₄
Molecular Weight	277.3 g/mol
Standard Purity	95%

Table 1: Identification parameters of 1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate

Physical Properties

The compound exhibits specific physical characteristics that influence its handling and applications:

Property	Value
Boiling Point	213.6°C at 760 mmHg
Flash Point	83°C
Recommended Storage	Under inert atmosphere
Physical State	Yellow oily substance (post-synthesis)

Table 2: Physical properties of 1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate

Role in Chemical Research

Synthetic Applications

1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate serves as a valuable building block in organic synthesis, particularly in the development of complex heterocyclic compounds. The quaternary carbon center at the 3-position provides a useful structural feature for further elaboration.

The compound has been documented as an intermediate in patent literature, suggesting its utility in pharmaceutical research and development processes. Its appearance in synthetic procedures indicates its role as a precursor to more complex bioactive molecules.

Structure-Activity Relationships

The pyrrolidine ring system represents a privileged scaffold in medicinal chemistry, frequently appearing in compounds with diverse biological activities. The specific substitution pattern in 1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate, particularly the quaternary center at C-3, creates a rigid conformation that can influence binding interactions with biological targets.

Supplier	Catalog/Product Number	Purity	Available Quantities
Combi-Blocks	QE-7464	95%	250mg, 1g, 5g

Table 3: Commercial availability information

Related Compounds and Structural Analogs

Structural Variations

Several structurally related compounds appear in chemical databases and literature:

• 1-Benzyl 3-methyl pyrrolidine-1,3-dicarboxylate (lacking the 3-methyl group)

• 1-tert-Butyl 2-(1,3-dioxoisoindolin-2-yl) 2-methylpyrrolidine-1,2-dicarboxylate

• 1-Benzyl 3-methyl 3-methylpiperidine-1,3-dicarboxylate (six-membered ring analog)

These structural analogs provide context for understanding the chemical behavior and potential applications of 1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate.